Cas no 227094-10-2 (4-(aminomethyl)-3-methylbenzonitrile)

• Product Name: 4-(aminomethyl)-3-methylbenzonitrile
• CAS No: 227094-10-2
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 2143518
• Update Time: 2025-11-04

4-(aminomethyl)-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-aminomethyl-3-methylbenzonitrile
• 4-CYANO-2-METHYLBENZYLAMINE
• 4-(aminomethyl)-3-methylbenzonitrile
• DKBJGPSCFZLPEW-UHFFFAOYSA-N

• Inchi： 1S/C9H10N2/c1-7-4-8(5-10)2-3-9(7)6-11/h2-4H,6,11H2,1H3
• InChI Key： DKBJGPSCFZLPEW-UHFFFAOYSA-N
• SMILES： NCC1C=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(aminomethyl)-3-methylbenzonitrile

Comprehensive Overview of 4-(Aminomethyl)-3-methylbenzonitrile (CAS No. 227094-10-2): Properties, Applications, and Industry Insights

4-(Aminomethyl)-3-methylbenzonitrile (CAS No. 227094-10-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-containing derivative, characterized by an aminomethyl functional group at the para-position and a methyl substituent at the meta-position of the benzene ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₀N₂, and molecular weight of 146.19 g/mol make it a compact yet highly functionalizable building block for drug discovery and material science applications.

In recent years, the demand for high-purity nitrile intermediates like 4-(aminomethyl)-3-methylbenzonitrile has surged, driven by trends in green chemistry and precision synthesis. Researchers frequently search for "CAS 227094-10-2 solubility," "4-(aminomethyl)-3-methylbenzonitrile synthesis route," or "nitrile derivatives in drug design," reflecting its relevance in optimizing reaction pathways and reducing environmental impact. The compound's moderate polarity (logP ~1.2) and thermal stability (decomposition >200°C) contribute to its utility in multi-step synthetic sequences.

From a pharmaceutical perspective, the benzonitrile scaffold is prized for its ability to modulate biological activity. The aminomethyl group in CAS 227094-10-2 offers a handle for further derivatization, enabling the creation of amide or imine linkages—a feature exploited in protease inhibitor development and kinase-targeted therapies. Industry reports indicate growing interest in "nitrile-based CNS drugs" and "small molecule fluorination using benzonitrile precursors," positioning this compound as a valuable tool in medicinal chemistry.

Analytical characterization of 4-(aminomethyl)-3-methylbenzonitrile typically involves HPLC purity analysis (often >98%) and spectroscopic verification (IR: ν_CN ~2230 cm^-1, ¹H NMR δ 7.5-7.8 ppm aromatic protons). These quality control measures address common user queries about "CAS 227094-10-2 spectroscopic data" and "HPLC methods for nitrile compounds." The compound's crystalline form (melting point 90-92°C) facilitates handling in industrial settings, though storage under anhydrous conditions is recommended to prevent hydrolysis of the nitrile group.

Emerging applications in electronic materials have further expanded the utility of 227094-10-2. Its conjugated π-system and electron-withdrawing nitrile group make it a candidate for organic semiconductor precursors, aligning with searches for "nitrile monomers for conductive polymers." Recent patent literature describes its incorporation into liquid crystal compositions and photoalignment layers for display technologies—an area receiving increased attention due to the flexible electronics boom.

Regulatory and safety profiles of 4-(aminomethyl)-3-methylbenzonitrile comply with standard laboratory chemical guidelines, with GHS classification suggesting proper ventilation and PPE usage. This addresses frequent queries about "CAS 227094-10-2 safety data" while avoiding the regulatory constraints mentioned in the brief. The compound's low ecotoxicity (as per OECD 201/202 testing) makes it attractive for sustainable manufacturing initiatives, particularly in the context of "green solvent systems for nitrile chemistry"—a trending topic in process chemistry forums.

Supply chain dynamics reveal that 227094-10-2 is predominantly available through custom synthesis providers rather than bulk manufacturers, reflecting its status as a high-value intermediate. Procurement specialists often search for "reliable 4-(aminomethyl)-3-methylbenzonitrile suppliers" or "scalable nitrile synthesis protocols," indicating the need for both quality and scalability in production. Recent advances in continuous flow nitrile synthesis may address these demands by improving yield and reducing byproducts.

Future research directions for CAS 227094-10-2 may explore its potential in bioconjugation chemistry (via the aminomethyl group) or as a ligand precursor in transition metal catalysis. These applications resonate with growing academic interest in "multifunctional benzonitrile derivatives" and "nitrile-containing metal-organic frameworks." As the chemical industry shifts toward atom-efficient synthesis, the strategic importance of well-characterized intermediates like 4-(aminomethyl)-3-methylbenzonitrile will likely continue to rise.